Cas no 1805347-27-6 (3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805347-27-6
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4852084
• Update Time: 2025-06-13

3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-5-1-3(8(10)11)7(12)4(13-5)2-6(14)15/h1,8H,2,12H2,(H,14,15)
• InChI Key： YQAKVZMGUGLYFV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CC(=O)O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid

Recent Advances in the Study of 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805347-27-6)

3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid (CAS: 1805347-27-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the role of this compound in modulating enzymatic activity. Researchers have demonstrated that the difluoromethyl group enhances the metabolic stability of the molecule, while the bromo substituent provides a versatile handle for further functionalization. These properties make 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid a valuable scaffold for the design of potent and selective inhibitors.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized this compound to develop a series of kinase inhibitors with improved pharmacokinetic profiles. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of various kinases, leading to enhanced inhibitory activity. Additionally, the researchers employed advanced computational modeling techniques to optimize the binding affinity and selectivity of the derived inhibitors.

Another significant application of this compound lies in its use as a building block for the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve bioavailability and metabolic stability. The presence of the difluoromethyl group in 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid offers a unique advantage in this regard, as it combines the benefits of fluorine substitution with the reactivity of the pyridine core.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of this compound, making it more accessible for research and development purposes. Innovations in catalytic processes and green chemistry approaches have reduced the environmental impact of its synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the potential of 3-Amino-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid extends beyond kinase inhibitors. Preliminary studies suggest its applicability in the development of anti-inflammatory and anticancer agents. Ongoing research aims to explore its mechanism of action in greater detail and to identify new therapeutic targets. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation pharmaceuticals.